2-(4-chlorophenyl)-N-(2-(dimethylamino)-2-(4-fluorophenyl)ethyl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-[2-(dimethylamino)-2-(4-fluorophenyl)ethyl]acetamide
• InChI: InChI=1S/C18H20ClFN2O/c1-22(2)17(14-5-9-16(20)10-6-14)12-21-18(23)11-13-3-7-15(19)8-4-13/h3-10,17H,11-12H2,1-2H3,(H,21,23)
• InChI Key: DDPKSRFTTNUJFJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)CC1=CC=C(C=C1)Cl)C2=CC=C(C=C2)F
• Molecular Formula: C18H20ClFN2O
• Molecular Weight: 334.8 g/mol

Description

2-(4-chlorophenyl)-N-(2-(dimethylamino)-2-(4-fluorophenyl)ethyl)acetamide is a chemical compound that belongs to the class of drugs known as selective serotonin reuptake inhibitors (SSRIs). It is commonly referred to as fluvoxamine, which is its generic name. Fluvoxamine is used to treat various mental health disorders, including obsessive-compulsive disorder (OCD), social anxiety disorder, and depression.

Scientific Research Applications

Biological Effects of Related Compounds

A comprehensive review by Kennedy (2001) on the biological effects of acetamide and its derivatives, including N,N-dimethylacetamide and N-methylacetamide, has significantly contributed to understanding the commercial importance and biological consequences of exposure to such compounds. This review highlighted variations in biological responses among these chemicals, underscoring the importance of their usage and proposed usage. The expanded information on environmental toxicology over the years provides a deeper insight into the impact of these materials (Kennedy, 2001).

Environmental Impact and Toxicity

Research on chlorophenols, closely related to the structure of the compound , by Krijgsheld and Gen (1986), evaluated the toxic effects and environmental persistence of various chlorophenols. This study found that chlorophenols generally exert moderate toxic effects on mammalian and aquatic life, with potential considerable toxicity to fish upon long-term exposure. The persistence of these compounds in the environment can vary significantly, highlighting the importance of understanding the environmental impact of such compounds (Krijgsheld & Gen, 1986).

Synthetic Organic Chemistry Applications

Recent advances in synthetic organic chemistry based on the N-Ar axis by Kondo and Murakami (2001) provide insights into the development of chemoselective N-acylation reagents and the exploration of chiral axes due to acyclic imide-Ar bond rotation. This research is crucial for the synthesis of novel compounds and the development of new types of anticancer drugs with reduced toxicity, showing the potential application of complex acetamides in medicinal chemistry and drug development (Kondo & Murakami, 2001).